Cas no 1865981-49-2 (tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate
• CAS No: 1865981-49-2
• MF: C₁₁H₂₂BrNO₂
• MW: 280.201882839203
• CID: 6089212
• PubChem ID: 130948429
• Update Time: 2025-06-13

tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1865981-49-2
• tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate
• EN300-1876622

• Inchi： 1S/C11H22BrNO2/c1-10(2,3)8(7-12)13-9(14)15-11(4,5)6/h8H,7H2,1-6H3,(H,13,14)
• InChI Key： UVJDYLPJYOWGPL-UHFFFAOYSA-N
• SMILES： BrCC(C(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.08339g/mol
• Monoisotopic Mass: 279.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate

tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate (CAS No. 1865981-49-2): A Comprehensive Overview

tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate (CAS No. 1865981-49-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as Boc-protected 1-bromo-3,3-dimethylbutan-2-amine, is a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structure and reactivity make it an essential building block in the development of novel therapeutic agents.

The tert-butyl carbamate group in this compound serves as a protective group for the amine functionality, which can be selectively removed under mild conditions to yield the free amine. This property is particularly useful in multistep synthetic routes where the protection and deprotection of functional groups are critical for the successful synthesis of complex molecules. The presence of the bromine atom on the 1-position of the 3,3-dimethylbutan-2-yl moiety provides a reactive handle for further functionalization, enabling a wide range of chemical transformations.

Recent studies have highlighted the importance of tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate in the synthesis of compounds with potential therapeutic applications. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the development of novel inhibitors for protein-protein interactions (PPIs). PPI inhibitors are a promising class of drugs that target specific protein interactions involved in various diseases, including cancer and neurodegenerative disorders. The ability to selectively modify the brominated carbon atom in tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate has allowed scientists to fine-tune the pharmacological properties of these inhibitors, enhancing their potency and selectivity.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University explored the use of tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate in the synthesis of small molecules that modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling and are important targets for drug discovery. The flexibility and reactivity of tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate have enabled researchers to design and synthesize a diverse array of GPCR ligands with improved binding affinities and pharmacokinetic profiles.

The synthetic utility of tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate extends beyond its application in medicinal chemistry. In organic synthesis, this compound has been employed as a chiral auxiliary to control stereochemistry during asymmetric reactions. The chiral center at the 2-position of the 3,3-dimethylbutan-2-yl moiety can be used to induce stereoselectivity in various transformations, such as aldol condensations and Michael additions. This has led to the development of enantioselective synthetic routes for chiral pharmaceuticals and fine chemicals.

Furthermore, tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate has been investigated for its potential as a ligand in transition metal-catalyzed reactions. The ability to form stable complexes with metals such as palladium and nickel has opened up new avenues for catalytic processes that are highly efficient and environmentally friendly. These catalytic systems have been applied to cross-coupling reactions, C-H activation, and other important transformations in organic synthesis.

In conclusion, tert-butyl N-(1-bromo-3,3-dimethylbutan-2-yl)carbamate (CAS No. 1865981-49-2) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal research. Its unique structural features and reactivity make it an indispensable tool for chemists working on the development of new drugs and materials. As research continues to advance, it is likely that this compound will find even more applications in various fields of science and technology.